Cas no 344359-56-4 (1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-)
344359-56-4 structure
Product Name:1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-
CAS No:344359-56-4
MF:C11H9N3O
MW:199.208661794662
CID:302516
PubChem ID:53420995
Update Time:2025-04-19
1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)-
- 2-amino-4-(3-hydroxyphenyl)-1H-pyrrole-3-carbonitrile
- 1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)
- 2-azanyl-4-(3-hydroxyphenyl)-1H-pyrrole-3-carbonitrile
- AKOS006309834
- 344359-56-4
- A822235
- DTXSID30697705
-
- Inchi: 1S/C11H9N3O/c12-5-9-10(6-14-11(9)13)7-2-1-3-8(15)4-7/h1-4,6,14-15H,13H2
- InChI Key: JHFOVBZRXWWPSE-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C1=CNC(=C1C#N)N
Computed Properties
- Exact Mass: 199.07500
- Monoisotopic Mass: 199.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.8A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 85.83000
- LogP: 2.42238
1H-Pyrrole-3-carbonitrile,2-amino-4-(3-hydroxyphenyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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